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Compound of Interest

Compound Name: Wofasteril

Cat. No.: B1220858

Ein technischer Leitfaden zur Formulierung und Anwendung von Wofasteril in
pharmazeutischen Reinrdumen

Einfihrung

Die Aufrechterhaltung der Sterilitat in pharmazeutischen Reinraumen ist von entscheidender
Bedeutung fur die Sicherheit und Wirksamkeit von Arzneimitteln. Die Dekontamination von
Oberflachen und Ausristung erfordert den Einsatz von hochwirksamen Desinfektionsmitteln mit
einem breiten Wirkungsspektrum. Wofasteril, ein Desinfektionsmittel auf Basis von
Peressigsaure (PES), ist fir den Einsatz in aseptischen Produktionsanlagen der Pharma- und
Kosmetikindustrie vorgesehen.[1][2] Dieser technische Leitfaden beschreibt die Formulierung,
den Wirkmechanismus, die Wirksamkeitsdaten und die Anwendungsprotokolle von Wofasteril
fur Fachleute in der Forschung, Wissenschaft und Arzneimittelentwicklung.

Formulierung und Wirkstoffe

Wofasteril ist ein konzentriertes Desinfektionsmittel, dessen Hauptwirkstoff Peressigsaure
(PES oder PAA) ist.[3][4] Die Konzentration im Handelsprodukt liegt bei etwa 40 %.[4] Fur die
Anwendung muss das Konzentrat unmittelbar vor Gebrauch mit Wasser verdinnt werden.[1][3]

Eine Besonderheit von Wofasteril ist die Anwendung im sogenannten Kombinationsverfahren.
Hierbei wird das saure Wofasteril-Konzentrat mit einem alkalischen Zusatz namens alcapur®
in einem Verhaltnis von typischerweise 1:3 in Wasser verdiinnt.[1][3] Diese Kombination
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neutralisiert die Losung, was zu einer besseren Materialvertraglichkeit und einer geringeren
Geruchsbelastigung fihrt, ohne die desinfizierende Wirkung zu beeintrachtigen.[3]

Wirkmechanismus der Peressigsaure

Der Wirkmechanismus von Wofasteril beruht auf den stark oxidativen Eigenschaften der
Peressigsaure. Dieser unspezifische Wirkmechanismus verhindert die Entwicklung von
mikrobiellen Resistenzen.[4] PES denaturiert Proteine und Enzyme, zerstort die Zellwande von
Mikroorganismen und schadigt deren genetisches Material. Nach der Reaktion zerfallt
Peressigsaure in umweltvertragliche Substanzen: Essigsaure, Wasser und Sauerstoff.[4]
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Wirkmechanismus von Peressigsdure (PES)
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Wirkmechanismus der Peressigsaure auf mikrobielle Zellen.

Antimikrobielle Wirksamkeit
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Wofasteril besitzt ein breites Wirkungsspektrum, das bakterizide, mykobakterizide, fungizide,
viruzide und sporizide Eigenschaften umfasst.[1][5] Besonders die sporizide Wirkung ist fir den
Einsatz in pharmazeutischen Reinrdumen von grol3er Bedeutung.

Sporizide Wirksamkeit

In einer Studie wurde die sporizide Wirksamkeit von Wofasteril-Formulierungen gegen

hochresistente Bacillus-Sporen auf Oberflachen von personlicher Schutzausrustung (PSA)

untersucht. Die Ergebnisse zeigen eine hohe Effektivitat.[6][7][8]
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Tabelle 1: Zusammenfassung der quantitativen Daten zur sporiziden Wirksamkeit von

Wofasteril.

Eine weitere Untersuchung bestétigte die sporizide Aktivitat einer Peressigsaure-basierten

Formulierung gegen Sporen des hypervirulenten Stammes Clostridium difficile (Ribotyp 027).

[9]
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Anwendungsprotokolle in Reinraumen

Die Anwendung von Wofasteril in ReinrAumen muss nach einem validierten Protokoll erfolgen,
um eine gleichbleibende und effektive Dekontamination sicherzustellen.

Oberflachen-Wischdesinfektion

Die Wischdesinfektion ist die gangigste Methode zur Dekontamination von Oberflachen wie
Werkbanken, Wéanden, Boden und Geraten.
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(siehe Wirksamkeitsdaten, z.B. 5-15 min)
- Oberflache feucht halten

'

5. Nachspdilen (optional)
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Wasser nachwischen, um
Rickstande zu entfernen
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Allgemeiner Arbeitsablauf fur die Oberflachen-Wischdesinfektion.
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Raumdesinfektion mittels Verdampfung

Fur eine umfassende Dekontamination ganzer Raume inklusive schwer zugénglicher Bereiche
eignet sich die Verdampfung. Die Variante Wofasteril® SC wurde speziell fur diesen Zweck
entwickelt.[10]

Protokoll-Eckpunkte:

Vorbereitung: Der zu dekontaminierende Raum muss abgedichtet werden.
e LOsung: Eine 80%ige (v/v) Wofasteril® SC Losung wird angesetzt.[10]
e Dosierung: Pro Kubikmeter Raumvolumen werden 20-30 ml der Losung bendtigt.[10]

o Verdampfung: Die Lésung wird in einem geeigneten Gerat bei bis zu 103 °C verdampft, bis
ca. 60 % des Fullvolumens verdampft sind.[10]

o Einwirkzeit: Die empfohlene Kontaktzeit betragt 1-2 Stunden.[10]

Experimentelles Protokoll zur Wirksamkeitsprifung
(Beispiel)

Die in Tabelle 1 zitierten Daten wurden mittels eines standardisierten Oberflachentests
gewonnen. Ein solches Protokoll ist entscheidend fiur die Validierung der
Desinfektionsmittelwirksamkeit unter praxisnahen Bedingungen.
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Protokoll: Sporizider Oberflachentest

1. Sporensuspension
- Bacillus-Spezies in definierter
Konzentration herstellen

'

2. Inokulation
- Testoberflachen (z.B. PSA-Material)
mit Sporensuspension beimpfen

'

3. Trocknung
- Inokulierte Oberflachen unter
kontrollierten Bedingungen trocknen lassen

'

4. Desinfektion
- Wofasteril-Lésung auf die
getrockneten Sporen aufbringen
- Mechanische Verteilung sicherstellen

'

5. Exposition
- Definierte Kontaktzeit bei
kontrollierter Temperatur einhalten

'

6. Neutralisation
- Desinfektionsmittelwirkung mit
einem geeigneten Neutralisationsmittel stoppen

'

7. Keimriickgewinnung
- Verbliebene, lebensfahige Sporen
von der Oberflache eluieren

'

8. Quantifizierung
- Eluat auf Agarplatten ausplattieren
- Kolonien nach Inkubation z&hlen

9. Auswertung
- Logio-Reduktionsfaktor berechnen

Click to download full resolution via product page

Workflow eines experimentellen Protokolls zur sporiziden Wirksamkeitsprufung.
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Zusammenfassung

Wofasteril ist ein hochwirksames Desinfektionsmittel auf Peressigsédurebasis mit einem breiten
antimikrobiellen Spektrum, das fur die anspruchsvollen Bedingungen in pharmazeutischen
Reinraumen geeignet ist. Seine starke sporizide Wirkung, der unspezifische
Oxidationsmechanismus, der Resistenzen verhindert, und die umweltvertraglichen
Zerfallsprodukte machen es zu einer zuverlassigen Wahl fir die Aufrechterhaltung aseptischer
Bedingungen. Die Anwendung im Kombinationsverfahren mit alcapur® verbessert zudem die
Materialvertraglichkeit und Anwendersicherheit. Die Implementierung muss stets im Rahmen
validierter Reinigungs- und Desinfektionsprotokolle erfolgen.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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